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Compound of Interest

Compound Name: 4-Pentenoic anhydride

Cat. No.: B1597491

4-Pentenoic anhydride, identified by the CAS Number 63521-92-6, possesses a distinct
molecular structure and weight that are crucial for stoichiometric calculations in chemical
reactions.[1][2][3] Its IUPAC name is pent-4-enoyl pent-4-enoate.[1]

Quantitative Data Summary

The fundamental quantitative attributes of 4-Pentenoic anhydride are summarized in the table
below for ease of reference and comparison.

Parameter Value Reference
Molecular Formula C10H1403 [1][2]
Molecular Weight 182.22 g/mol [1112][3]
Linear Formula (H2C=CHCH=2CH2CO0)20 [3]

CAS Number 63521-92-6 [1]12113]

Experimental Protocols

Detailed experimental protocols for the determination of the molecular weight and formula of 4-
Pentenoic anhydride were not available in the provided search results. These properties are
typically determined through standard analytical techniques such as mass spectrometry and
elemental analysis.
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Logical Relationships

The relationship between the common name, molecular formula, and molecular weight of 4-
Pentenoic anhydride is a foundational concept in chemistry. The molecular formula dictates
the elemental composition, which in turn determines the molecular weight.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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